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Why is my MCC-134 giving unstable temperature
readings?
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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

MCC-134 Technical Support Center

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals experiencing
unstable temperature readings with the MCC-134 Thermocouple Measurement HAT.

Frequently Asked Questions (FAQSs)

Q1: What are the most common causes of unstable temperature readings with the MCC-134?

Unstable temperature readings with the MCC-134 can stem from several factors, including
environmental conditions, electrical noise, and issues with the thermocouple setup. Key
contributors include:

e Environmental Temperature Fluctuations: The MCC-134 is sensitive to changes in the
ambient temperature.[1][2] Heat sources or cooling systems cycling on and off near the
device can introduce errors.[1][2]

o Raspberry Pi Processor Load: High processor loads on the Raspberry Pi can increase its
temperature, affecting the MCC-134's cold-junction compensation and leading to inaccurate
readings.[2]

» Electrical Noise (RFI/EMI): Radio Frequency Interference (RFI) and Electromagnetic
Interference (EMI), especially from equipment like electric kilns or furnaces, can disrupt
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measurements and cause false error readings.[3]

o Grounding Issues: Improper grounding of thermocouples, especially when attached to
conductive surfaces, can lead to ground loops and common mode errors.[4][5]

o Thermocouple and Connection Problems: Issues with the thermocouple itself, its wiring, or
the connection to the screw terminals can all introduce instability. This includes using the
wrong type of extension wire or having loose connections.[3][6]

Q2: What is a "Common Mode Error" and why does it occur?

A "Common Mode Error" indicates that the voltage at the input terminals is outside the valid
operating range of the MCC-134's analog-to-digital converter. With the MCC-134, this error can
occur when there is a voltage differential of more than +0.8 V between multiple thermocouples.
[1] This is often a result of grounding issues, where a ground loop is created between two
grounded thermocouples or with another system ground.[4] It can also be triggered by
electrical noise disrupting the measurement.[3] In some cases, a faulty thermocouple or one in
contact with a metal vessel can cause this error.[5]

Q3: How can | improve the accuracy of my temperature measurements?
To enhance the accuracy of your temperature readings, consider the following best practices:

e Allow for a Warm-up Period: Let the MCC-134 warm up for at least 15 minutes to reach a
stable operating temperature.[6]

e Ensure a Stable Environment: Place the MCC-134 away from fluctuating heat or cooling
sources.[1][2] Providing a steady airflow, for instance from a fan, can help dissipate heat and
reduce errors.[2]

e Manage Raspberry Pi Load: Reduce the processing load on the Raspberry Pi, as this can
lower its operating temperature.[2]

o Proper Thermocouple Connection: Connect the thermocouple wires directly and securely to
the screw terminals.[6] Avoid using mini thermocouple connectors if you suspect they are
causing issues.[6]
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Use Shielded Wiring: In environments with significant electrical noise, use shielded
thermocouple wire to protect the signal from interference.[3]

Isolate Thermocouples: When attaching thermocouples to conductive surfaces, use
electrically insulated thermocouples or place a thermally conductive, electrically isolated
barrier (like Mylar tape) between the thermocouple and the surface.[1][5]

Stacking Configuration: If using multiple HATs, place the MCC-134 furthest from the
Raspberry Pi to minimize heat exposure.[2]

Troubleshooting Guide

This guide provides a step-by-step approach to diagnosing and resolving unstable temperature
readings with your MCC-134.

Step 1: Initial Checks and Environmental Control

e Warm-up: Have you allowed the MCC-134 to warm up for at least 15 minutes?[6]
Visual Inspection: Check for any loose connections at the screw terminals.

Environmental Stability: Is the MCC-134 located near any sources of fluctuating temperature
(e.g., vents, equipment that cycles on and off)?[1][2] If so, relocate it to a more stable
environment.

Airflow: Is there consistent airflow around the device?[2] Consider using a small fan to
maintain a stable temperature.

Step 2: Investigating the Thermocouple and
Connections
e Thermocouple Integrity: Test the thermocouple with a handheld reader to verify it is

functioning correctly.[5]

o Direct Connection: If you are using any intermediate connectors, try connecting the
thermocouple wires directly to the MCC-134's screw terminals.[6]
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o Extension Wires: If using extension wires, ensure they are the correct type for your
thermocouple (e.g., Type K wire for a Type K thermocouple).[3]

« Isolate the Thermocouple: If the thermocouple is attached to a metal surface, try taking a
reading with it unattached.[5] If the reading stabilizes, the issue is likely a grounding problem.

Step 3: Addressing Electrical Noise and Grounding

« ldentify Noise Sources: Are there any powerful electrical devices operating nearby that could
be a source of RFI/EMI?[3]

» Shielding: If electrical noise is suspected, switch to a shielded thermocouple wire.[3]

e Ground Loop Check: If you have multiple thermocouples connected, disconnect all but one
to see if the reading stabilizes. If it does, you may have a ground loop between the
thermocouples.[4]

o Electrical Isolation: If the thermocouple must be attached to a conductive surface, use an
electrically insulated thermocouple or an insulating material between the thermocouple and
the surface.[1][5]

Step 4: Software and Configuration

o Raspberry Pi Load: Monitor the CPU load on your Raspberry Pi. High loads can generate
excess heat.[2] Try running a less intensive program to see if the temperature readings
stabilize.

o Software Updates: Ensure you are using the latest version of the MCC DAQ HAT Library.
Experimental Protocols
Protocol 1: Thermocouple Verification

» Objective: To confirm the thermocouple is providing accurate readings independently of the
MCC-134.

o Materials:
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o Thermocouple in question

o Calibrated handheld thermocouple reader

e Procedure:

1. Disconnect the thermocouple from the MCC-134.

2. Connect the thermocouple to the handheld reader.

3. Place the thermocouple tip in a stable temperature environment (e.g., a room with stable
ambient temperature).

4. Record the temperature reading from the handheld device.

5. Compare this reading to the expected temperature.

6. If the reading is unstable or significantly different from the expected value, the
thermocouple itself may be faulty.

Protocol 2: Ground Loop Identification

o Objective: To determine if a ground loop between multiple thermocouples is causing reading
instability.

o Materials:

o MCC-134 with multiple thermocouples connected.

e Procedure:

1. Observe the unstable temperature readings from the MCC-134.

2. Disconnect all but one thermocouple from the MCC-134.

3. Observe the reading from the single connected thermocouple.

4. If the reading becomes stable, a ground loop involving the disconnected thermocouples is
the likely cause.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

5. Repeat the process, connecting one thermocouple at a time to identify which combination

creates the instability.

Quantitative Data Summary

Issue

Potential Cause

Recommended Action

Unstable Readings

Environmental Temperature

Changes

Relocate to a stable
environment, provide

consistent airflow.

High Raspberry Pi CPU Load

Reduce the computational load

on the Raspberry Pi.

Loose Connections

Check and tighten all screw

terminal connections.

Common Mode Error

Ground Loop

Isolate thermocouples from
each other or use electrically

insulated thermocouples.

Electrical Noise (RFI/EMI)

Use shielded thermocouple

wire.

Thermocouple touching

conductive surface

Electrically insulate the

thermocouple from the surface.

Inaccurate Readings

Insufficient Warm-up Time

Allow the device to warm up

for at least 15 minutes.

Incorrect Extension Wire

Use the correct type of

thermocouple extension wire.

Faulty Thermocouple

Test the thermocouple with a

separate, calibrated device.

Visualizations
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Unstable Temperature Readings

Initial Checks:
- 15 min Warm-up?
- Connections Secure?
- Stable Environment?

Issue Persists

Investigate Thermocouple:
- Test with Handheld Reader
- Direct Connection to Board

- Correct Extension Wire?

Issue Persists

Address Noise/Grounding:
- Identify RFI/EMI Sources

- Use Shielded Wire Issue Resolved

- Check for Ground Loops
Issue Persists Issue Resolved
Software & Configuration: .
- Reduce Pi CPU Load Issue Resoplved

- Update DAQ Library

Issue Resolved

Stable Readings

Click to download full resolution via product page

Caption: Troubleshooting workflow for unstable MCC-134 temperature readings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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